4-Hydroxyantipyrine-D3

Description

4-Hydroxyantipyrine-D3 is a deuterated form of 4-Hydroxyantipyrine, which is a metabolite of antipyrine, a well-known analgesic and antipyretic drug. The addition of deuterium isotopes (D3) makes this compound useful for various analytical and research applications, particularly in pharmacokinetic studies where isotopic labeling helps track the metabolism and distribution of drugs in the body.

Applications and Uses

4-Hydroxyantipyrine-D3 is primarily used in research settings for studying drug metabolism and pharmacokinetics. Its deuterated form allows researchers to distinguish it from its non-deuterated counterpart in biological samples, making it invaluable for quantitative analysis using techniques like mass spectrometry.

Suppliers and Manufacturers

Companies like WITEGA Laboratorien in Berlin, Germany, are involved in the supply of 4-Hydroxyantipyrine-D3, among other chemicals . Additionally, various chemical directories list suppliers, manufacturers, exporters, and distributors of this compound .

Safety and Handling

While specific safety data for 4-Hydroxyantipyrine-D3 might not be extensively documented, it is generally advisable to handle deuterated compounds with caution similar to their non-deuterated analogs. For 4-Hydroxyantipyrine, safety concerns include skin and eye irritation, as well as potential respiratory tract irritation .

Research Findings

• CAS No.: 65566-65-6
• Product Name: 4-Hydroxyantipyrine-D3
• Molecular Formula: C11H9D3N2O2
• Molecular Weight: 207.24
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 1672-63-5 (unlabelled)
• Synonyms: 4-Hydroxy-1-methyl-D3-5-methyl-2-phenyl-1,2-dihydropyrazol-3-one
• Tag: Antipyrine Impurities
• Last Modified: Jul 20 2023